Cas no 1361896-21-0 (Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate)

• Product Name: Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate
• CAS No: 1361896-21-0
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919232
• Update Time: 2025-06-08

Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate

• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)12-9(5-16-6-11(12)17)8-3-2-7(14)4-10(8)15/h2-6,17H,1H3
• InChI Key： FOQYIXUQRVNWDJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC=C(C=1C(=O)OC)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate

Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361896-21-0): A Comprehensive Overview

Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361896-21-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various synthetic pathways and biological studies. Its molecular structure, featuring a combination of hydroxyl and dichlorophenyl groups, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's primary significance lies in its application as a building block in the development of novel pharmaceutical agents. Researchers have been exploring its potential in various therapeutic areas, including anti-inflammatory and antimicrobial applications. The presence of both hydroxyl and chloro substituents on the aromatic ring enhances its reactivity, making it an attractive candidate for further chemical modifications.

In recent years, there has been a surge in interest regarding the synthesis and characterization of heterocyclic compounds, particularly those incorporating isonicotinic acid derivatives. Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate stands out as one such derivative due to its structural complexity and functional diversity. The compound's ability to undergo various chemical transformations has opened up new avenues for drug discovery and development.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. For instance, researchers have utilized it as a precursor in the preparation of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and diabetes. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired biological effects.

The dichlorophenyl moiety contributes to the compound's lipophilicity, which is often an essential property for drug candidates aiming to cross biological membranes. This characteristic has made Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate a valuable asset in medicinal chemistry libraries. Additionally, its stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies have provided insights into how Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate interacts with biological targets at the molecular level. These studies have been instrumental in predicting its efficacy and identifying potential side effects.

In clinical research, Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate has been investigated for its potential therapeutic benefits. Preliminary studies suggest that derivatives of this compound may exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This has sparked interest among researchers looking for novel treatments for chronic inflammatory conditions.

The compound's structural features also make it an interesting candidate for developing antimicrobial agents. The combination of hydroxyl and dichlorophenyl groups disrupts bacterial cell wall synthesis and membrane integrity, offering a promising approach to combat antibiotic-resistant strains.

The synthesis of Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate involves several well-established organic reactions, including condensation and chlorination processes. These synthetic routes have been optimized to ensure high yield and purity, making the compound readily available for further research applications.

In conclusion, Methyl 3-(2,4-dichlorophenyl)-5-hydroxyisonicotinate (CAS No. 1361896-21-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing various therapeutic challenges.